Cas no 1258639-98-3 (2-aminobicyclo3.1.0hexane-2-carboxylic acid)

• Product Name: 2-aminobicyclo3.1.0hexane-2-carboxylic acid
• CAS No: 1258639-98-3
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD17480482
• CID: 5231843
• Update Time: 2025-10-15

2-aminobicyclo3.1.0hexane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-aminobicyclo[3.1.0]hexane-2-carboxylic acid
• 2-aminobicyclo[3.1.0]hexane-2-carboxylicacid
• Bicyclo[3.1.0]hexane-2-carboxylic acid, 2-amino-
• 2-aminobicyclo3.1.0hexane-2-carboxylic acid

• MDL： MFCD17480482
• Inchi： 1S/C7H11NO2/c8-7(6(9)10)2-1-4-3-5(4)7/h4-5H,1-3,8H2,(H,9,10)
• InChI Key： AACSNIQVNXWPQK-UHFFFAOYSA-N
• SMILES： OC(C1(CCC2CC21)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 192
• XLogP3: -2.4
• Topological Polar Surface Area: 63.3

Additional information on 2-aminobicyclo3.1.0hexane-2-carboxylic acid

Recent Advances in the Study of 2-Aminobicyclo[3.1.0]hexane-2-carboxylic Acid (CAS: 1258639-98-3)

The compound 2-aminobicyclo[3.1.0]hexane-2-carboxylic acid (CAS: 1258639-98-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic amino acid derivative is characterized by its constrained conformation, which makes it a valuable scaffold for drug design, particularly in targeting protein-protein interactions and enzyme active sites. Recent studies have explored its utility in the development of novel inhibitors and probes for biological systems.

One of the most notable applications of 2-aminobicyclo[3.1.0]hexane-2-carboxylic acid is its role as a building block in peptidomimetics. Researchers have leveraged its rigid structure to mimic natural peptide motifs, thereby enhancing metabolic stability and binding affinity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into cyclic peptides targeting the PD-1/PD-L1 immune checkpoint pathway, showing promising results in preclinical models of cancer immunotherapy.

In addition to its use in peptidomimetics, this compound has been investigated for its potential as a chiral auxiliary in asymmetric synthesis. Its bicyclic framework provides a sterically hindered environment that can influence the stereochemical outcome of reactions. A recent report in Organic Letters highlighted its application in the enantioselective synthesis of β-amino acids, which are key intermediates for several bioactive molecules.

From a mechanistic perspective, computational studies have shed light on the conformational dynamics of 2-aminobicyclo[3.1.0]hexane-2-carboxylic acid. Molecular dynamics simulations and density functional theory (DFT) calculations have revealed that the compound's ring strain and hydrogen-bonding capabilities contribute to its unique reactivity and binding properties. These insights are critical for rational drug design and have been corroborated by experimental data from X-ray crystallography and NMR spectroscopy.

Despite these advancements, challenges remain in the large-scale synthesis and derivatization of 2-aminobicyclo[3.1.0]hexane-2-carboxylic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and scalability. A 2024 study in Chemical Communications reported a novel catalytic asymmetric synthesis method using a chiral palladium complex, achieving high enantioselectivity and yield. This development could facilitate broader adoption of the compound in pharmaceutical research.

Looking ahead, the potential of 2-aminobicyclo[3.1.0]hexane-2-carboxylic acid extends beyond its current applications. Ongoing research is exploring its utility in targeted drug delivery systems, where its structural rigidity could enhance payload stability. Furthermore, its incorporation into macrocyclic compounds is being investigated for the development of next-generation antimicrobial agents. As the field progresses, interdisciplinary collaborations will be essential to unlock the full potential of this versatile scaffold.

In conclusion, 2-aminobicyclo[3.1.0]hexane-2-carboxylic acid (CAS: 1258639-98-3) represents a promising tool in chemical biology and drug discovery. Its unique structural properties, combined with recent synthetic and mechanistic advancements, position it as a valuable asset for researchers aiming to address unmet medical needs. Future studies will likely focus on expanding its applications and overcoming existing synthetic challenges to fully realize its therapeutic potential.